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Compound of Interest

Compound Name: (1-Bromoethyl)cyclopentane

Cat. No.: B2888785

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. (1-Bromoethyl)cyclopentane, a halogenated organic compound, requires
specific procedures for its safe disposal to mitigate risks and ensure regulatory compliance.
This guide provides essential, step-by-step information for the proper disposal of (1-
Bromoethyl)cyclopentane.

Key Chemical Properties and Hazards

(1-Bromoethyl)cyclopentane is a combustible liquid that can cause skin irritation and serious
eye damage.[1] It may also cause respiratory irritation.[1] Understanding its basic chemical and
physical properties is the first step in ensuring its safe handling and disposal.

Property Value

Molecular Formula C7H13Br[1][2]

Molar Mass 177.08 g/mol [1][2]
Boiling Point 49-50 °C (at 7.5 Torn)[2]
Density 1.2628 g/cm3[2]

Disposal Protocol: A Step-by-Step Approach
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The primary method for the disposal of halogenated organic compounds like (1-
Bromoethyl)cyclopentane is through an approved hazardous waste disposal plant, which
typically involves high-temperature incineration.[3][4] Do not attempt to dispose of this chemical
through standard laboratory drains or as regular trash.

Step 1: Personal Protective Equipment (PPE)

Before handling (1-Bromoethyl)cyclopentane, ensure you are wearing appropriate PPE to
minimize exposure:

o Eye Protection: Chemical splash goggles are mandatory.

» Hand Protection: Chemically resistant gloves (e.qg., nitrile) are essential.

» Protective Clothing: A lab coat or other protective clothing should be worn.
Step 2: Waste Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions and ensure
compliant disposal.

» (1-Bromoethyl)cyclopentane and materials contaminated with it should be collected in a
dedicated, clearly labeled hazardous waste container.

e This compound is a halogenated organic waste.[3] It must be kept separate from non-
halogenated organic wastes, as well as from acids, bases, and other incompatible materials.
[3][5][6] Mixing halogenated and non-halogenated waste streams can significantly increase
disposal costs.[5]

Step 3: Waste Container Labeling

Accurate and immediate labeling of the waste container is a regulatory requirement and a key
safety measure.

o Label the container with "Hazardous Waste."

o Clearly identify the contents, including the full chemical name: "(1-
Bromoethyl)cyclopentane."[7]
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« Indicate the approximate quantity or concentration of the waste.
» Note the date when the first drop of waste was added to the container.[7]
Step 4: Storage of Waste

Pending collection by a licensed hazardous waste disposal service, store the waste container
safely.

Keep the container tightly closed except when adding waste.[6][7]

Store the container in a cool, dry, well-ventilated area.[6][8]

Ensure the storage location is away from sources of ignition such as heat, sparks, or open
flames.[8]

The container should be stored in a designated satellite accumulation area within the
laboratory.[6]

Step 5: Arranging for Disposal
The final disposal of (1-Bromoethyl)cyclopentane must be handled by trained professionals.

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for pickup.[4]

o Follow all institutional and local regulations for the collection and transportation of hazardous
waste.

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of (1-
Bromoethyl)cyclopentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Safe Disposal of (1-
Bromoethyl)cyclopentane: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b2888785#1-bromoethyl-cyclopentane-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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